Cas no 1308948-04-0 (1-(3-acetamidopropanoyl)pyrrolidine-2-carboxylic acid)

• Product name: 1-(3-acetamidopropanoyl)pyrrolidine-2-carboxylic acid
• CAS No: 1308948-04-0
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 6492689
• PubChem ID: 43170882

1-(3-acetamidopropanoyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetamidopropanoyl)pyrrolidine-2-carboxylic acid
• EN300-1003388
• 1308948-04-0
• (2S)-1-(3-acetamidopropanoyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H16N2O4/c1-7(13)11-5-4-9(14)12-6-2-3-8(12)10(15)16/h8H,2-6H2,1H3,(H,11,13)(H,15,16)/t8-/m0/s1
• InChI Key： OCSYNPBFPQLTMW-QMMMGPOBSA-N
• SMILES： O=C(CCNC(C)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides